Cas no 928830-08-4 (1H-3-Benzazepine-6-methanol, 7-chloro-2,3,4,5-tetrahydro-)

• Product Name: 1H-3-Benzazepine-6-methanol, 7-chloro-2,3,4,5-tetrahydro-
• CAS No: 928830-08-4
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 4332789
• Update Time: 2026-04-10

1H-3-Benzazepine-6-methanol, 7-chloro-2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-3-Benzazepine-6-methanol, 7-chloro-2,3,4,5-tetrahydro-

Additional information on 1H-3-Benzazepine-6-methanol, 7-chloro-2,3,4,5-tetrahydro-

Professional Introduction to 1H-3-Benzazepine-6-methanol, 7-chloro-2,3,4,5-tetrahydro (CAS No. 928830-08-4)

The compound 1H-3-Benzazepine-6-methanol, 7-chloro-2,3,4,5-tetrahydro, identified by its CAS number 928830-08-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The benzazepine core, combined with the chloro and hydroxymethyl substituents, positions this compound as a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in benzazepine derivatives due to their diverse biological activities. The structural motif of benzazepine is known to exhibit properties that make it an attractive scaffold for the development of novel therapeutic agents. Specifically, the presence of a hydroxymethyl group at the 6-position and a chloro group at the 7-position introduces specific electronic and steric characteristics that can modulate the compound's interactions with biological targets.

One of the most compelling aspects of 1H-3-Benzazepine-6-methanol, 7-chloro-2,3,4,5-tetrahydro is its potential as an intermediate in the synthesis of more complex pharmacophores. The tetrahydro portion of the molecule suggests a conformational flexibility that could be exploited to enhance binding affinity to specific receptors or enzymes. This flexibility is particularly valuable in the design of drugs that require precise spatial orientation to exert their effects.

Recent studies have highlighted the importance of benzazepine derivatives in addressing various neurological and cardiovascular disorders. The structural features of this compound make it a candidate for further exploration in these areas. For instance, modifications at the 7-position with halogen substituents have been shown to influence receptor binding affinity and selectivity. The chloro group in 1H-3-Benzazepine-6-methanol, 7-chloro-2,3,4,5-tetrahydro may play a crucial role in modulating its interaction with target proteins.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary functional groups while maintaining regioselectivity. These synthetic strategies are critical for producing compounds with specific biological activities without unintended side effects.

In terms of pharmacological activity, preliminary studies suggest that 1H-3-Benzazepine-6-methanol, 7-chloro-2,3,4,5-tetrahydro may exhibit properties relevant to central nervous system (CNS) modulation. The benzazepine scaffold is known to interact with various neurotransmitter systems, making it a valuable tool for investigating potential treatments for conditions such as anxiety and depression. Additionally, the hydroxymethyl group provides a site for further derivatization to enhance pharmacological potency and selectivity.

The tetrahydro portion of the molecule contributes to its overall conformational landscape, which can influence both its solubility and bioavailability. These factors are critical considerations in drug development, as they determine how effectively a compound can reach its target site within the body. Optimizing these properties through structural modifications is essential for translating promising leads into viable therapeutics.

Ethical considerations are also paramount when developing new pharmaceuticals. The synthesis and testing of compounds like 1H-3-Benzazepine-6-methanol, 7-chloro-2,3,4,5-tetrahydro must be conducted with adherence to rigorous safety protocols and regulatory guidelines. This ensures that both researchers and potential patients are protected throughout the drug development process.

The future prospects for this compound are promising. Continued research into its biological activities and potential therapeutic applications will be crucial for realizing its full potential as a pharmaceutical agent. Collaborative efforts between synthetic chemists and biologists will be essential for elucidating its mechanisms of action and optimizing its pharmacological properties.

In conclusion, 1H-3-Benzazepine-6-methanol, 7-chloro-2,3,4,5-tetrahydro (CAS No. 928830-08-4) represents an exciting development in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in the search for new treatments for various diseases. As research progresses，this compound is poised to contribute significantly to advancements in drug discovery and development.